Cas no 41051-14-3 (Butanoic acid,4-ethoxy-3-oxo-, ethyl ester)

Butanoic acid,4-ethoxy-3-oxo-, ethyl ester structure

41051-14-3 structure

Product Name:Butanoic acid,4-ethoxy-3-oxo-, ethyl ester

CAS No:41051-14-3

Molecular Formula:C₈H₁₄O₄

Molecular Weight:174.19436

MDL:MFCD00129120

CID:332173

PubChem ID:3016245

Butanoic acid,4-ethoxy-3-oxo-, ethyl ester Properties

Names and Identifiers

- Butanoic acid,4-ethoxy-3-oxo-, ethyl ester
- ethyl 4-ethoxy-3-oxobutanoate
- ethyl 4-ethoxy-3-oxobutyrate
- UNII-FRH3QXC7EA
- Butanoic acid, 4-ethoxy-3-oxo-, ethyl ester
- ethyl ethoxyacetoacetate
- NS00030905
- EINECS 255-187-3
- 4-ethoxyacetoacetic acid ethyl ester
- SCHEMBL132800
- CCOCC(=O)CC(=O)OCC
- MFCD00129120
- RQCOPVYEHVOEMR-UHFFFAOYSA-N
- gamma-ethoxyaceto-acetic acid ethyl ester
- 4-ETHOXY-3-OXO-BUTYRIC ACID ETHYL ESTER
- AKOS013204005
- gamma-ethoxyacetoacetic acid ethyl ester
- FRH3QXC7EA
- DTXSID40194018
- CS-0043416
- 41051-14-3
- SY265039
- DTXCID50116509
- DB-370412
- +Expand
- MDL： MFCD00129120
- InChIKey： RQCOPVYEHVOEMR-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14O4/c1-3-11-6-7(9)5-8(10)12-4-2/h3-6H2,1-2H3
- SMILES： CCOCC(=O)CC(=O)OCC

Computed Properties

Exact Mass: 174.08920892g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 174.08920892g/mol
Heavy Atom Count: 12
Complexity: 153
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 52.6Å²

Butanoic acid,4-ethoxy-3-oxo-, ethyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0073TV-250mg	Butanoic acid,4-ethoxy-3-oxo-, ethyl ester	41051-14-3	95%	250mg	$449.00
A2B Chem LLC	AD30755-250mg	Butanoic acid,4-ethoxy-3-oxo-, ethyl ester	41051-14-3	95%	250mg	$390.00	2024-04-20
abcr	AB419873-1 g	Ethyl 4-ethoxy-3-oxobutanoate	41051-14-3		1g	€616.10	2023-04-24
Chemenu	CM301822-1g	ethyl 4-ethoxy-3-oxobutanoate	41051-14-3	95%	1g	$443
eNovation Chemicals LLC	Y1187966-5g	Ethyl 4-Ethoxy-3-oxobutanoate	41051-14-3	95%	5g	$1380	2022-07-29

Butanoic acid,4-ethoxy-3-oxo-, ethyl ester Related Literature

1. Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide

J. Chem. Res. (S), 1999, 44-45
2. Non-monotonic dependence of water reorientation dynamics on surface hydrophilicity: competing effects of the hydration structure and hydrogen-bond strength

Guillaume Stirnemann,Santiago Romero-Vargas Castrillón,Peter J. Rossky,Pablo G. Debenedetti,Damien Laage Phys. Chem. Chem. Phys., 2011,13, 19911-19917
3. Growth characteristics of uniaxial InGaN/GaN MQW/n-GaN nanowires on Si(111) using MOCVD

Yong-Ho Ra,R. Navamathavan,Cheul-Ro Lee CrystEngComm, 2012,14, 8208-8214
4. European Analytical Column 17

Anal. Proc., 1992,29, 90-90
5. Facile direct synthesis of ZnO nanoparticles within lyotropic liquid crystals: towards organized hybrid materials†

Patrick Davidson,Marianne Impéror-Clerc J. Mater. Chem., 2011,21, 18191-18194
6. A new soft dielectric silicone elastomer matrix with high mechanical integrity and low losses†

F. B. Madsen,L. Yu,A. E. Daugaard,S. Hvilsted,A. L. Skov RSC Adv., 2015,5, 10254-10259
7. Engineering of porous π-stacked solids using mechanochemistry

Peter J. Nichols,Colin L. Raston,Jonathan W. Steed Chem. Commun., 2001, 1062-1063
8. Using core-hole reference states for calculating X-ray photoelectron and emission spectra

Andreas Dreuw,Thomas Fransson Phys. Chem. Chem. Phys., 2022,24, 11259-11267
9. Note on the Valenta acetic acid test

Analyst, 1894,19, 147-150
10. Back cover

Lab Chip, 2017,17, 2139-2140

41051-14-3 (Butanoic acid,4-ethoxy-3-oxo-, ethyl ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:41051-14-3)Butanoic acid,4-ethoxy-3-oxo-, ethyl ester

A1159063

Purity:99%

Quantity:100mg

Price($):185.0